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Compound of Interest

Compound Name: 5"-O-Feruloyl complanatoside B

Cat. No.: B15590165

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the characterization and
guantification of 5"'-O-Feruloyl complanatoside B, a flavonoid glycoside isolated from the
seeds of Astragalus complanatus. The protocols outlined below are essential for quality control,
pharmacokinetic studies, and various research applications.

Compound Information
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Parameter Value
Compound Name 5"-O-Feruloyl complanatoside B
CAS Number 142473-98-1
Molecular Formula Ca3Ha8023
Molecular Weight 924.82 g/mol
Seeds of Astragalus complanatus (Astragali
Source
Semen)[1][2]
Purity >98% (as per typical commercial standards)[3]
Physical Description Powder[3]
B Soluble in DMSO, Pyridine, Methanol,
Solubility
Ethanol[3][4]
Store protected from air and light, refrigerated or
Storage

frozen (2-8°C)[3]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification

A validated HPLC-UV method is crucial for determining the purity of the analytical standard and
for its quantification in various matrices. While a specific validated method for 5"'-O-Feruloyl
complanatoside B is not readily available in the public domain, a method for a structurally
related compound, complanatuside, from the same plant source provides a strong basis for
protocol development.

2.1.1. Experimental Protocol: HPLC-UV

Objective: To determine the purity of a 5"'-O-Feruloyl complanatoside B standard and
guantify it in a sample matrix.

Instrumentation:
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HPLC system with a UV detector

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 pum)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

5"'-O-Feruloyl complanatoside B reference standard (=98% purity)

Formic acid or Phosphoric acid (analytical grade)

Methanol (HPLC grade) for sample preparation

Chromatographic Conditions (Adapted from similar compound analysis):

Parameter

Recommended Conditions

Column

C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 um)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

0-5 min, 15-45% B; 5-15 min, 45-65% B, 15-17

Gradient min, 65-95% B; 17-20 min, 95-15% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 256 nm

Injection Volume 10 pL
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Procedure:

o Standard Solution Preparation: Accurately weigh a known amount of 5"'-O-Feruloyl
complanatoside B reference standard and dissolve it in methanol to prepare a stock
solution of 1 mg/mL. Prepare a series of working standard solutions by serial dilution of the
stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

o Sample Preparation: Dissolve the sample containing 5"'-O-Feruloyl complanatoside B in
methanol to an expected concentration within the calibration range. Filter the solution
through a 0.45 pm syringe filter before injection.

e Analysis: Inject the standard solutions and sample solutions into the HPLC system.

o Quantification: Construct a calibration curve by plotting the peak area against the
concentration of the standard solutions. Determine the concentration of 5''-O-Feruloyl
complanatoside B in the sample by interpolating its peak area on the calibration curve.

2.1.2. Method Validation Parameters (Based on related compound analysis)

A comprehensive validation of the HPLC method should be performed to ensure its accuracy
and reliability. Key validation parameters include:

Parameter Typical Acceptance Criteria
Linearity (r?) >0.999

Precision (RSD%) Intra-day and Inter-day RSD < 2%
Accuracy (Recovery %) 95-105%

Limit of Detection (LOD) Signal-to-noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-noise ratio of 10:1

Workflow for HPLC Analysis of 5"'-O-Feruloyl complanatoside B
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Caption: Workflow for the quantification of 5"'-O-Feruloyl complanatoside B using HPLC.

Ultra-Performance Liquid Chromatography-Mass
Spectrometry (UPLC-MS/MS) for High-Sensitivity
Quantification

For applications requiring higher sensitivity and selectivity, such as pharmacokinetic studies, a
UPLC-MS/MS method is recommended. The following protocol is adapted from a validated
method for the simultaneous determination of complanatoside A and complanatoside B in rat
plasma.[5]

2.2.1. Experimental Protocol: UPLC-MS/MS

Objective: To achieve highly sensitive and selective quantification of 5™'-O-Feruloyl
complanatoside B in biological matrices.

Instrumentation:

o UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

» Solid-phase extraction (SPE) manifold and cartridges for sample clean-up.

Reagents:
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e 5"-O-Feruloyl complanatoside B reference standard
 Internal Standard (IS), e.g., Rutin

o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

e Methanol (LC-MS grade)

UPLC Conditions:

Parameter Recommended Conditions

Acquity UPLC BEH C18 (e.g., 2.1 x50 mm, 1.7

Column
Hm)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
) Optimized for separation from matrix
Gradient
components
Flow Rate 0.25 - 0.4 mL/min
Column Temperature 30 -40°C
Injection Volume 1-5uL

Mass Spectrometry Conditions (Triple Quadrupole):
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Parameter Recommended Settings

o Electrospray lonization (ESI), Positive or
lonization Mode

Negative
Scan Type Multiple Reaction Monitoring (MRM)
Capillary Voltage ~3.0 kV
Cone Voltage Optimized for the specific compound
Source Temperature ~120°C
Desolvation Temperature ~500°C
Gas Flows Optimized for the instrument

- To be determined by infusing a standard
MRM Transitions ] )
solution of 5"'-O-Feruloyl complanatoside B

Procedure:
e Sample Pre-treatment (e.g., Plasma):

o Spike plasma samples with the internal standard.

o Perform protein precipitation with acetonitrile or methanol.

o Alternatively, use solid-phase extraction (SPE) for cleaner samples.
e Analysis: Inject the processed samples into the UPLC-MS/MS system.

o Quantification: Monitor the specific MRM transitions for 5"'-O-Feruloyl complanatoside B
and the internal standard. The ratio of the peak area of the analyte to the internal standard is
used for quantification against a calibration curve prepared in the same biological matrix.

2.2.2. Pharmacokinetic Data for a Related Compound (Complanatoside B in Rat Plasma)

The following table presents pharmacokinetic parameters for complanatoside B after oral
administration of Astragali Complanati Semen extract to rats, which can serve as a reference
for designing studies with 5"'-O-Feruloyl complanatoside B.[5]
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Parameter Raw Extract Group

Salt-Processed Extract

Group
- Increased significantly
Cmax (ug-L™1) Not specified
(P<0.05)
N Increased significantly
AUCo-12n (ug-h-L™1) Not specified
(P<0.05)
MRTo-12n (h) 3.34+0.44 1.81 + 0.36 (P<0.05)

Logical Flow for UPLC-MS/MS Method Development
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Caption: Key stages in the development of a UPLC-MS/MS analytical method.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is the primary technique for the structural confirmation of 5"'-O-Feruloyl
complanatoside B. A Certificate of Analysis for this compound confirms its identity is
consistent with its structure based on *H-NMR.[3] While detailed experimental spectra for this
specific compound are not widely published, a predicted *H-NMR spectrum is available.

2.3.1. Experimental Protocol: *H and 3C NMR

Obijective: To confirm the chemical structure of 5"'-O-Feruloyl complanatoside B.
Instrumentation:

e High-resolution NMR spectrometer (e.g., 400 MHz or higher)

 NMR tubes

Reagents:

¢ 5"'-O-Feruloyl complanatoside B standard

o Deuterated solvent (e.g., DMSO-ds, Methanol-da)

Procedure:

o Sample Preparation: Dissolve an appropriate amount of the standard (typically 1-5 mg) in
approximately 0.6 mL of a suitable deuterated solvent in an NMR tube.

o Data Acquisition:

o Acquire a *H NMR spectrum. Typical parameters include a sufficient number of scans to
achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift
range, and a relaxation delay of 1-2 seconds.

o Acquire a 3C NMR spectrum. This will require a longer acquisition time.
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o Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) as needed for complete
structural assignment.

o Data Analysis: Process the spectra (Fourier transformation, phase correction, baseline
correction). Compare the obtained chemical shifts and coupling constants with published
data for similar flavonoid glycosides or with predicted spectra to confirm the structure.

2.3.2. Expected *H-NMR Spectral Features (General)

Based on the structure of 5"'-O-Feruloyl complanatoside B and data for related compounds,
the *H-NMR spectrum is expected to show characteristic signals for:

Aromatic protons of the flavonoid backbone and the feruloyl group.

Vinylic protons of the feruloyl group.

Anomeric protons of the sugar moieties, typically in the range of 4.5-5.5 ppm.

Other sugar protons in the region of 3.0-4.5 ppm.

Methoxy group protons from the feruloyl moiety.

Conclusion

The analytical methods described provide a comprehensive framework for the quality control
and research applications of 5"'-O-Feruloyl complanatoside B. The HPLC-UV method is
suitable for routine purity checks and quantification, while the UPLC-MS/MS method offers the
high sensitivity required for trace-level analysis in complex matrices. NMR spectroscopy
remains the definitive tool for structural confirmation. The successful implementation of these
protocols will ensure the reliability and accuracy of experimental results in drug development
and related scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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